4-[4-(Benzyloxy)phenyl]oxan-4-ol

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 4-(4-phenylmethoxyphenyl)oxan-4-ol
• InChI: InChI=1S/C18H20O3/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9,19H,10-14H2
• InChI Key: ZWXVMKDHCGJEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=C(C=C2)OCC3=CC=CC=C3)O

Description

4-[4-(Benzyloxy)phenyl]oxan-4-ol is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a 100 ml round-bottomed flask was placed magnesium turnings (1.85 g, 76.1 mmol), which was stirred under vacuum without solvent overnight. To it were slowly added anhydrous THF 40 ml and 4-benzyloxy bromobenzene (10 g, 38 mmol) over 15 min with occasional heating by a heat gun to keep the Grignard reagent formation going. After the addition was complete, the resulting gray slurry was stirred for 1 hr at 60° C. To it was added tetrahydro-4H-pyran-4-one (3.5 ml, 38 mmol) upon cooling in an ice-water bath. After stirring for 30 min, the solvent was removed under reduced pressure and diluted with AcOEt and sat. NH4Cl aq. The organic phase was separated, concentrated, and chromatographed on silica gel eluting with 40% AcOEt/hexanes to give 4-(4-benzyloxyphenyl)tetrahydro-2H-pyran-4-ol 5.95 g (55%).

Synthesis routes and methods II

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